Defined (S)-Stereochemistry versus Racemate: Enantiomeric Purity and Its Procurement Implications
The target compound is supplied as the single (S)-enantiomer with a specified stereochemistry at the piperidine 3-position, as confirmed by its IUPAC name 1-[(3S)-3-[(2-aminoethyl)(methyl)amino]piperidin-1-yl]ethan-1-one . In contrast, the racemic mixture (CAS 1353957-98-8) lacks stereochemical definition at this center and bears the InChI Key GGTNWKZULZQEOT-UHFFFAOYSA-N, indicating a non-stereo-defined structure . The (S)-enantiomer carries the distinct InChI Key GGTNWKZULZQEOT-JTQLQIEISA-N, confirming its single-enantiomer identity . This difference is critical in biological assays where chirality governs target engagement: Zampieri et al. (2018) showed that within a related piperidine-alkylacetamide series, σ1 receptor Ki values ranged from 17 nM to over 1000 nM depending on subtle stereoelectronic features of the alkylacetamide moiety [1].
Comparator: Racemic mixture, undefined enantiomer ratio, no stereo annotation
| Evidence Dimension | Stereochemical Purity and Molecular Identity |
|---|---|
| Target Compound Data | Single (S)-enantiomer; IUPAC: 1-[(3S)-3-[(2-aminoethyl)(methyl)amino]piperidin-1-yl]ethan-1-one; InChI Key: GGTNWKZULZQEOT-JTQLQIEISA-N; Purity ≥97–98% per vendor specifications |
| Comparator Or Baseline | Racemic mixture (CAS 1353957-98-8); IUPAC: 1-[3-[2-aminoethyl(methyl)amino]piperidin-1-yl]ethanone; InChI Key: GGTNWKZULZQEOT-UHFFFAOYSA-N. No stereochemical specification at C-3 |
| Quantified Difference | Enantiomerically pure vs. racemic (undefined ratio of enantiomers). Presence of chiral annotation in both IUPAC name and InChI Key for the target compound vs. absence in racemate. |
| Conditions | Product specification data from Fluorochem (F082326 for (S)-enantiomer; F082324 for racemate) . InChI Key validation via ChemSpider and PubChem . |
Why This Matters
For screening against chiral biological targets such as kinases, GPCRs, or sigma receptors, the use of a single enantiomer eliminates the confounding variable of the opposite enantiomer contributing to off-target or antagonistic effects, which is essential for reproducible structure–activity relationship (SAR) interpretation.
- [1] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3206-3209. doi: 10.1016/j.bmcl.2018.08.016. View Source
